N-(3,4-dimethoxybenzyl)-5-propyl-3-thiophenecarboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C17H21NO3S/c1-4-5-14-9-13(11-22-14)17(19)18-10-12-6-7-15(20-2)16(8-12)21-3/h6-9,11H,4-5,10H2,1-3H3,(H,18,19)
• InChI Key: CAFLJVBXVLVELA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-5-propyl-3-thiophenecarboxamide (also known as URB597) is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds in the body that play a role in pain sensation, mood, appetite, and immune function. URB597 has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

URB597 works by inhibiting FAAH, the enzyme responsible for breaking down endocannabinoids. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, leading to a variety of physiological effects. Endocannabinoids act on cannabinoid receptors in the body, which are involved in pain sensation, mood, appetite, and immune function.
Biochemical and Physiological Effects:
URB597 has been shown to have a variety of biochemical and physiological effects. It increases levels of endocannabinoids in the body, leading to analgesic, anxiolytic, and antidepressant effects. URB597 also has anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases. In preclinical models, URB597 has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

URB597 has several advantages for use in lab experiments. It is a selective inhibitor of FAAH and does not affect other enzymes in the body. It is also relatively easy to synthesize and has been used in a variety of preclinical models. However, URB597 has limitations as well. It has poor solubility in water, which can make it difficult to administer in some experiments. It also has a short half-life in the body, which can limit its effectiveness in some applications.

Future Directions

There are several potential future directions for research on URB597. One area of interest is in the treatment of inflammatory diseases. URB597 has been shown to have anti-inflammatory properties, and further research could explore its potential as a treatment for conditions such as arthritis and inflammatory bowel disease. Another area of interest is in the treatment of neurodegenerative diseases. URB597 has been shown to have neuroprotective effects, and further research could explore its potential as a treatment for conditions such as Alzheimer's and Parkinson's disease. Additionally, research could explore the potential of URB597 in combination with other drugs for enhanced therapeutic effects.

Scientific Research Applications

URB597 has been studied extensively in preclinical models for its potential therapeutic applications. It has been shown to increase endocannabinoid levels in the brain and peripheral tissues, leading to analgesic, anxiolytic, and antidepressant effects. URB597 has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.